Cas no 1988004-17-6 (N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide)

• Product Name: N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide
• CAS No: 1988004-17-6
• MF: C₁₃H₁₁ClINO₂S
• MW: 407.654413461685
• MDL: MFCD31652795
• CID: 4632806
• PubChem ID: 39875442
• Update Time: 2025-05-19

N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide
• N-(2-Chloro-4-iodophenyl)-4-methylbenzenesulfonamide
• W17480
• N-(2-chloro-4-iodophenyl)-4-methylbenzene-1-sulfonamide
• 1988004-17-6
• MFCD31652795
• CS-0059910
• AS-69429
• AKOS037646529

• MDL： MFCD31652795
• Inchi： 1S/C13H11ClINO2S/c1-9-2-5-11(6-3-9)19(17,18)16-13-7-4-10(15)8-12(13)14/h2-8,16H,1H3
• InChI Key： FDVRVTLILGSTHQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)Cl)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 406.92438g/mol
• Monoisotopic Mass: 406.92438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.6

Additional information on N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide

N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide: A Comprehensive Overview

N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide (CAS No. 1988004-17-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide.

Chemical Structure and Properties

N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide is a sulfonamide derivative with a molecular formula of C₁₃H₁₁ClIN₂O₂. The compound features a substituted benzene ring with a methyl group and a sulfonamide functional group, as well as a 2-chloro-4-iodophenyl substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the sulfonamide group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets. The chlorine and iodine substituents introduce additional complexity and reactivity, making N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide typically involves several steps, each designed to introduce the specific functional groups and substituents. One common approach is to start with 2-chloro-4-iodoaniline and react it with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction forms an amide bond between the aniline and the sulfonyl chloride, resulting in the formation of N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide. The reaction conditions, including temperature, solvent, and catalysts, can be optimized to achieve high yields and purity.

Biological Activities

N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiproliferative effects on various cancer cell lines, suggesting its potential as a lead compound for cancer therapy. The mechanism of action is believed to involve the modulation of signaling pathways associated with cell growth and survival.

Recent Research Advancements

In recent years, there have been several notable advancements in the study of N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the activity of protein kinases involved in cancer progression. Another study in Bioorganic & Medicinal Chemistry Letters explored the use of N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide as a scaffold for designing more potent derivatives with enhanced therapeutic properties. These findings highlight the ongoing interest in this compound and its potential for further development.

Applications in Drug Development

The unique chemical structure and biological activities of N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide make it a valuable tool in drug discovery and development. Researchers are actively exploring its use as a lead compound for developing new drugs targeting inflammatory diseases and cancer. The compound's ability to modulate key signaling pathways makes it an attractive candidate for combination therapies, where it can be used alongside other drugs to enhance treatment efficacy.

Safety Considerations

While N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide shows promise in various applications, it is important to consider safety aspects during its handling and use. Proper precautions should be taken to avoid exposure to skin or inhalation. Additionally, toxicological studies are ongoing to ensure that any potential side effects are identified and mitigated before clinical trials.

Conclusion

In conclusion, N-(2-chloro-4-iodophenyl)-4-methyl-benzenesulfonamide (CAS No. 1988004-17-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various applications, including anti-inflammatory agents and anticancer drugs. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for future drug development.